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Cat. No.: B114255

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tritosulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea class of
compounds. It is effective against a wide range of broadleaf weeds in cereal crops. This
technical guide provides an in-depth overview of the chemical structure, physicochemical
properties, mechanism of action, toxicological profile, and environmental fate of tritosulfuron.
All quantitative data are presented in structured tables for ease of reference, and detailed
experimental methodologies, where available, are described. Signaling pathways and
experimental workflows are visualized using Graphviz diagrams to provide a clear and
comprehensive understanding of this herbicidal agent.

Chemical Structure and Identification

Tritosulfuron is chemically known as 1-[4-methoxy-6-(trifluoromethyl)-1,3,5-triazin-2-yl]-3-[2-
(trifluoromethyl)phenyl]sulfonylurea[1]. Its chemical structure is characterized by a sulfonylurea
bridge connecting a phenyl ring substituted with a trifluoromethyl group and a triazine ring
substituted with methoxy and trifluoromethyl groups.

Table 1: Chemical Identification of Tritosulfuron
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Identifier Value Reference

1-[4-methoxy-6-

(trifluoromethyl)-1,3,5-triazin-2-
IUPAC Name yl]-3-[2- [1]

(trifluoromethyl)phenyl]sulfonyl

urea

CAS Number 142469-14-5 [1]
Molecular Formula C13H9F6N504S [1]
Molecular Weight 445.30 g/mol [1]

COC1=NC(=NC(=N1)NC(=0)
: NS(=0)
SMILES String ~ e [1]
(=O)C2=CC=CC=C2C(F)

(RFCF)(FF

KVEQCVKVIFQSGC-
InChl Key [1]
UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of tritosulfuron influence its environmental behavior, including
its solubility, mobility, and persistence.

Table 2: Physicochemical Properties of Tritosulfuron
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Property Value Conditions Reference
Melting Point 168 °C [2]

Vapor Pressure <1x10"-7 hPa 20 °C [2]
Water Solubility 38.6 mg/L 20 °C [3]
<1mg/L pH 1.7, 20 °C

40 mg/L pH 7.0, 20 °C

78.32 g/lL pH 10.2, 20 °C

Dissociation Constant 4.69 20 °C

(pKa)

Solubility in Organic

Solvents (g/L at 20°C)

Acetone > 250 [3]

Dichloromethane 25

Ethyl acetate 83

n-Heptane <0.001

Methanol 23

Toluene 4.2

Experimental Protocols for Physicochemical Properties

The determination of physicochemical properties for regulatory purposes, such as those for

pesticides, generally follows internationally recognized guidelines, primarily the OECD

Guidelines for the Testing of Chemicals.

e Melting Point: Determined using the capillary method or a hot-stage apparatus as outlined in

OECD Test Guideline 102. The substance is heated in a capillary tube, and the temperature

range over which melting occurs is recorded.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.bvl.bund.de/SharedDocs/Downloads/04_Pflanzenschutzmittel/02_eu_berichte/Tritosulfuron-DAR.pdf?__blob=publicationFile
https://www.bvl.bund.de/SharedDocs/Downloads/04_Pflanzenschutzmittel/02_eu_berichte/Tritosulfuron-DAR.pdf?__blob=publicationFile
https://kenso.com.au/wp-content/uploads/2021/08/Sulfonylurea-Range-Brochure.pdf
https://kenso.com.au/wp-content/uploads/2021/08/Sulfonylurea-Range-Brochure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Vapor Pressure: Measured using methods described in OECD Test Guideline 104, such as
the vapor pressure balance, dynamic method, or effusion method.

o Water Solubility: Determined according to OECD Test Guideline 105. A common method is
the flask method, where a saturated solution of the substance in water is prepared at a
constant temperature, and the concentration of the substance in the aqueous phase is
determined after equilibrium is reached. The pH-dependent solubility is critical for ionizable
compounds like tritosulfuron and is tested at different pH values.

» Dissociation Constant (pKa): Determined by methods outlined in OECD Test Guideline 112,
such as titration or spectrophotometry, to understand the extent of ionization at different pH
values.

Mechanism of Action

Tritosulfuron, like other sulfonylurea herbicides, acts by inhibiting the enzyme acetolactate
synthase (ALS), also known as acetohydroxyacid synthase (AHAS)[3][4][S][6][7][8][9]. ALS is a
crucial enzyme in the biosynthetic pathway of branched-chain amino acids: valine, leucine, and
isoleucine[9][10]. The inhibition of this enzyme leads to a deficiency in these essential amino
acids, which in turn halts cell division and plant growth, ultimately causing the death of
susceptible plants[4][7].
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Caption: Mechanism of action of Tritosulfuron via inhibition of ALS.

Toxicological Profile

Tritosulfuron exhibits low acute toxicity to mammals. The toxicological data is summarized
below.

Table 3: Acute Toxicological Data for Tritosulfuron

Test Species Route Value Reference
LD50 Rat Oral 4700 mg/kg bw [2][4]

LD50 Rat Dermal > 2000 mg/kg bw  [2][11]
LC50 Rat Inhalation (4h) > 5.4 mg/L air 2]
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Tritosulfuron is not considered to be a skin or eye irritant but may cause an allergic skin
reaction[1][11]. It is not classified as carcinogenic or genotoxic[4]. The Acceptable Daily Intake
(ADI) for humans has been established at 0.06 mg/kg body weight per day[4].

Experimental Protocols for Toxicological Studies

Acute toxicity studies are generally conducted following standardized protocols, such as the
OECD Test Guidelines.

o Acute Oral Toxicity (LD50): Commonly determined using OECD Test Guideline 401
(traditional method), 420 (Fixed-Dose Procedure), 423 (Acute Toxic Class Method), or 425
(Up-and-Down Procedure)[12][13][14][15]. These studies involve administering the
substance to animals (typically rats) at various dose levels and observing them for a set
period (usually 14 days) for signs of toxicity and mortality. The LD50 is then calculated, which
is the statistically estimated dose that would be lethal to 50% of the test population.

o Acute Dermal Toxicity: Follows OECD Test Guideline 402. The substance is applied to the
shaved skin of animals (e.g., rats or rabbits) for 24 hours, and the animals are observed for
toxic effects.

e Acute Inhalation Toxicity: Conducted according to OECD Test Guideline 403. Animals are
exposed to the substance as a gas, vapor, or aerosol in an inhalation chamber for a
specified duration, followed by an observation period.
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Caption: General workflow for acute toxicity testing.

Environmental Fate

The environmental fate of a pesticide is crucial for assessing its potential impact on non-target
organisms and ecosystems.

Degradation
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Tritosulfuron is not expected to be persistent in soil or water systems[16]. Its degradation in
soil occurs through a combination of chemical hydrolysis and microbial degradation[3]. The rate
of degradation is influenced by factors such as soil type, pH, temperature, and microbial
activity.

In aerobic soil conditions, tritosulfuron has been shown to have moderate persistence, with a
typical DT50 (time for 50% dissipation) of 18.1 days[16]. It degrades into several metabolites,
with the major ones being M635H001, M635H002 (TBSA), and M635H003[1]. Under anaerobic
conditions, a different major metabolite, M635H019, is formed[1].

Mobility

Due to its moderate water solubility, tritosulfuron has the potential for mobility in soll,
particularly in soils with low organic matter content.

Experimental Protocols for Environmental Fate Studies

The environmental fate of pesticides is assessed using standardized guidelines.

» Soil Degradation: Aerobic and anaerobic transformation in soil is studied according to OECD
Test Guideline 307[17]. This involves incubating the radiolabeled pesticide in soil samples
under controlled laboratory conditions and analyzing for the parent compound and its
degradation products over time.

o Hydrolysis: The rate of hydrolysis as a function of pH is determined using OECD Test
Guideline 111.

¢ Adsorption/Desorption: The potential for leaching is assessed by determining the soil
adsorption/desorption coefficient (Kd or Koc) following OECD Test Guideline 106[17].
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Caption: Environmental fate pathways of Tritosulfuron.

Conclusion

Tritosulfuron is an effective sulfonylurea herbicide with a well-defined mechanism of action
involving the inhibition of the ALS enzyme. It possesses low acute toxicity to mammals and is
moderately persistent in the environment. A thorough understanding of its chemical and
biological properties, as outlined in this guide, is essential for its safe and effective use in
agriculture and for ongoing research and development in the field of crop protection. The
provided data and visualized pathways offer a comprehensive resource for professionals in this
domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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